Cas no 62122-57-0 (Benzene, 1,1',1''-ethylidynetris[4-nitro-)

• Product Name: Benzene, 1,1',1''-ethylidynetris[4-nitro-
• CAS No: 62122-57-0
• MF: C₂₀H₁₅N₃O₆
• MW: 393.349604845047
• CID: 457265
• PubChem ID: 4492908
• Update Time: 2025-04-19

Benzene, 1,1',1''-ethylidynetris[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-[1,1-bis(4-nitrophenyl)ethyl]-4-nitrobenzene
• Benzene, 1,1',1''-ethylidynetris[4-nitro-
• 62122-57-0
• DTXSID60403710

• Inchi： 1S/C20H15N3O6/c1-20(14-2-8-17(9-3-14)21(24)25,15-4-10-18(11-5-15)22(26)27)16-6-12-19(13-7-16)23(28)29/h2-13H,1H3
• InChI Key： IDSYLKGBPDUPNO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 393.09615
• Monoisotopic Mass: 393.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42